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Compound of Interest

Compound Name:
2-Chloro-4-(chloromethyl)-6-

fluoropyridine

Cat. No.: B15251609

Get Quote

Executive Summary & Chemical Identity
Target Compound: 2-Chloro-4-(chloromethyl)-6-fluoropyridine Primary Application: High-

value electrophilic intermediate for medicinal chemistry (kinase inhibitor scaffolds, heterocycle

functionalization).

This guide addresses the synthesis, handling, and application of 2-Chloro-4-(chloromethyl)-6-
fluoropyridine, a specialized halogenated pyridine building block. Unlike common commodity

chemicals, this specific substitution pattern represents a "niche intermediate" often synthesized

in situ or on-demand to avoid stability issues associated with benzylic-type halides in electron-

deficient rings.
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Property Data

Systematic Name 2-Chloro-4-(chloromethyl)-6-fluoropyridine

Molecular Formula C₆H₄Cl₂FN

Molecular Weight 179.99 g/mol

Precursor CAS
1261488-11-2 (2-Chloro-6-fluoro-4-

methylpyridine)

Acid Precursor CAS
1211521-09-3 (2-Chloro-6-fluoroisonicotinic

acid)

Physical State Low-melting solid or oil (predicted); lachrymator.

Storage
< -20°C, under Argon/Nitrogen (Hydrolysis

sensitive).

Note on CAS Number: As a specialized research intermediate, the specific CAS for the

chloromethyl derivative is not widely indexed in public commercial registries. It is standard

practice to source the stable methyl precursor (CAS 1261488-11-2) or acid precursor (CAS

1211521-09-3) and synthesize the target immediately prior to use.

Structural Analysis & Reactivity Profile
The 2,4,6-substitution pattern creates a unique electronic environment that dictates

experimental handling:

4-Chloromethyl Group (Electrophile): The pyridine ring is electron-deficient due to the

nitrogen atom and the electronegative halogens (F, Cl) at positions 2 and 6. This makes the

methylene protons at C4 acidic and the C-Cl bond highly reactive toward nucleophiles (

reactions), but also prone to hydrolysis.
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2-Chloro & 6-Fluoro (Leaving Groups): The 6-Fluoro position is significantly more labile to

nucleophilic aromatic substitution (

) than the 2-Chloro position due to the high electronegativity of fluorine stabilizing the
Meisenheimer complex.

Implication: When reacting this compound with amines/thiols, temperature control is

critical to prevent unwanted substitution at the ring fluorine.

Synthesis & Production Protocols
Two primary routes exist. Route A is a direct radical halogenation (industrial/scale-up). Route B

is a stepwise reduction-chlorination (lab-scale/high-purity).

Route A: Radical Chlorination (Direct Method)
Best for: Large scale, tolerant of purification steps.

Reagents: 2-Chloro-6-fluoro-4-methylpyridine, N-Chlorosuccinimide (NCS), Benzoyl Peroxide

(BPO) or AIBN. Solvent: Carbon Tetrachloride (

) or Trifluoromethylbenzene (PhCF3 - greener alternative).

Protocol:

Dissolve 2-Chloro-6-fluoro-4-methylpyridine (1.0 eq) in anhydrous PhCF3.

Add NCS (1.1 eq) and catalytic BPO (0.05 eq).

Heat to reflux (approx. 80-90°C) under inert atmosphere (

).

Monitor via LCMS. Critical: Stop reaction before di-chlorination (gem-dichloro) becomes

prevalent.

Workup: Filter off succinimide. Wash filtrate with water. Dry (

) and concentrate.
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Purification: Flash chromatography (Hexanes/EtOAc).

Route B: Reduction-Chlorination (High Purity Method)
Best for: Drug discovery, ensuring no over-chlorinated byproducts.

Precursor: 2-Chloro-6-fluoroisonicotinic acid (CAS 1211521-09-3).[1]

Step 1: Reduction to Alcohol

Activate acid with Isobutyl chloroformate/NMM in THF, then reduce with

.

Alternative: Borane-THF reduction of the acid (0°C to RT).

Isolate (2-chloro-6-fluoropyridin-4-yl)methanol.

Step 2: Deoxychlorination

Dissolve alcohol intermediate in DCM at 0°C.

Add Thionyl Chloride (

, 1.5 eq) dropwise. Catalytic DMF may be added.

Stir at RT for 2-4 hours.

Concentrate under vacuum to remove excess

and

.

Yield: Quantitative conversion to the hydrochloride salt or free base.

Visualization of Synthesis Pathways
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Route A: Direct (Industrial)

Route B: Stepwise (High Purity)

2-Chloro-6-fluoro-
4-methylpyridine

(CAS 1261488-11-2)

TARGET:
2-Chloro-4-(chloromethyl)-

6-fluoropyridine

Route A: NCS, BPO
Reflux (Radical Halogenation)

2-Chloro-6-fluoro-
isonicotinic acid

(CAS 1211521-09-3)

(2-Chloro-6-fluoro
pyridin-4-yl)methanol

Route B1: BH3-THF
Reduction

Route B2: SOCl2, DCM
(Deoxychlorination)

Click to download full resolution via product page

Figure 1: Comparison of Radical Halogenation (Route A) vs. Stepwise Reduction-Chlorination

(Route B) for target synthesis.

Applications in Drug Development
This scaffold is a "privileged structure" for kinase inhibitor design. The chloromethyl group

serves as a linchpin to attach the pyridine core to larger pharmacophores.

Nucleophilic Substitution Workflow
The most common reaction involves displacing the chlorine on the methyl group with amines or

thiols.

Protocol (General

):

Solvent: Acetonitrile (MeCN) or DMF.

Base:

or DIPEA (2-3 eq).

Nucleophile: Secondary amine (e.g., piperazine derivative) or Thiol.
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Conditions: 0°C to RT. Avoid heat to prevent

at the 6-Fluoro position.

Selectivity Logic
Site 1 (4-CH2Cl): Reacts at RT (kinetic control).

Site 2 (6-F): Reacts at >60°C or with strong nucleophiles (thermodynamic control).

Site 3 (2-Cl): Reacts only under Pd-catalyzed conditions (Suzuki/Buchwald) or extreme

conditions.

2-Chloro-4-(chloromethyl)-
6-fluoropyridine

Site A: 4-CH2Cl
(Kinetic Product)

Mild Base, RT
(Amines, Thiols)

Site B: 6-Fluoro
(Thermodynamic Product)

Strong Nu, Heat
(Alkoxides)

Site C: 2-Chloro
(Metal Catalysis)

Pd(OAc)2, Ligand
(Suzuki Coupling)

Click to download full resolution via product page

Figure 2: Chemoselectivity profile of the tri-functionalized pyridine core.

Safety & Handling (E-E-A-T)
Hazard Classification:

Skin/Eye: Severe Irritant / Corrosive (due to potential HCl hydrolysis).

Toxicity: Alkylating agent. Handle as a potential mutagen.

Lachrymator: Chloromethyl pyridines often possess tear-gas-like properties.

Operational Protocols:
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Containment: All weighing and reactions must occur inside a certified fume hood.

Quenching: Quench excess alkylating agent with 10% aqueous ammonium hydroxide or

sodium thiosulfate before disposal.

PPE: Double nitrile gloves, lab coat, and safety goggles.
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Adaptation). Link

Synthetic Methodology (Reduction-Chlorination):Organic Syntheses. "Conversion of Alcohols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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